Cas no 14122-34-0 (Carbamimidothioic acid,5-phenylpentyl ester, monohydrochloride (9CI))

• Product Name: Carbamimidothioic acid,5-phenylpentyl ester, monohydrochloride (9CI)
• CAS No: 14122-34-0
• MF: C₁₂H₁₉ClN₂S
• MW: 258.810660600662
• CID: 210744
• PubChem ID: 203291
• Update Time: 2025-04-19

Carbamimidothioic acid,5-phenylpentyl ester, monohydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid,5-phenylpentyl ester, monohydrochloride (9CI)
• 5-phenylpentyl carbamimidothioate,hydrochloride
• 14122-34-0
• DTXSID00161605
• Pseudourea, 2-(5-phenylpentyl)-2-thio-, monohydrochloride
• 2-(5-Phenylpentyl)-2-thiopseudourea hydrochloride

• Inchi： 1S/C12H18N2S.ClH/c13-12(14)15-10-6-2-5-9-11-7-3-1-4-8-11;/h1,3-4,7-8H,2,5-6,9-10H2,(H3,13,14);1H
• InChI Key： NOWOZSGPIGGUJL-UHFFFAOYSA-N
• SMILES： Cl.S(C(=N)N)CCCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 258.09597
• Monoisotopic Mass: 258.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 177
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• Boiling Point: 358.2°Cat760mmHg
• Flash Point: 170.5°C
• PSA: 49.87